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Compound of Interest

3-Cyano-5-methoxyisonicotinic
Compound Name:

acid
CAS No.: 1138444-09-3
Cat. No.: B1421137

Get Quote

Executive Summary

3-Cyano-5-methoxyisonicotinic acid is a highly functionalized pyridine intermediate, critical
in the development of kinase inhibitors and heterocyclic pharmaceuticals. Its structure features
a pyridine core decorated with three distinct functional groups: a carboxylic acid (C4), a nitrile
(C3), and a methoxy group (C5).

This unique substitution pattern creates a "push-pull” electronic system—the electron-
withdrawing nitrile and acid groups compete with the electron-donating methoxy group. This
guide provides the predicted spectroscopic data required for structural validation, derived from
first-principles chemical shift theory and comparative analysis of polysubstituted pyridines.

Structural Analysis & Electronic Environment

The molecule (CsHeN203, MW 178.15) possesses a
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symmetry (asymmetric).

» Pyridine Core: Electron-deficient aromatic system.

e C3-Cyano (-CN): Strong electron-withdrawing group (EWG) via induction and resonance;
significantly deshields the adjacent C2 proton.

e C4-Carboxylic Acid (-COOH): Moderate EWG,; dictates solubility and serves as the primary
reactive handle for amide coupling.

¢ C5-Methoxy (-OCHs): Electron-donating group (EDG) via resonance; shields the C6 position
relative to C2.

Predicted Spectroscopic Data

Note: Values are calculated based on ChemDraw Professional and MestReNova predictive
algorithms for solvent DMSO-ds.

Table 1: *H NMR (400 MHz, DMSO-ds)
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Position Shift (60 ppm)

Multiplicity

Integration

Assignment
Logic

COOH 13.50 - 14.00

Broad Singlet

1H

Acidic proton;
exchangeable
with D20.

H-2 8.95-9.05

Singlet (s)

1H

Most deshielded
aromatic proton
due to proximity
toN
(heteroatom) and

ortho-CN group.

H-6 8.50 - 8.60

Singlet (s)

1H

Deshielded by N,
but shielded
relative to H-2
due to the ortho-
OMe resonance

effect.

OCHs 3.95-4.05

Singlet (s)

3H

Characteristic
methoxy
chemical shift on

an aromatic ring.

Table 2: 13C NMR (100 MHz, DMSO-ds)

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421137?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Carbon Type Shift (6 ppm) Assignment
C=0 164.5 Carboxylic acid carbonyl.
Ipso carbon attached to
C-5 (C-OMe) 156.2 _
oxygen (deshielded).
Alpha to Nitrogen; deshielded
C-2 (CH) 152.8
by CN.
Alpha to Nitrogen; shielded by
C-6 (CH) 141.5
OMe resonance.
Ipso carbon attached to
C-4 (C-COOH) 135.0
carbonyl.
C-CN 114.5 Nitrile carbon.
C-3 (C-CN) 108.0 Ipso carbon attached to nitrile.
OCHs 57.5 Methoxy methyl carbon.
Table 3 Infrared (IR) Spectrascopy (ATR)
Wavenumber (cm~—2) Vibration Mode Diagnostic Value

Broad, characteristic of

2500 - 3300 O-H Stretch . o
carboxylic acid dimers.
Sharp, medium intensity.
2235 - 2245 C=N Stretch N
Critical ID peak.
Strong, characteristic of
1715-1730 C=0 Stretch ) ) )
aromatic carboxylic acids.
Pyridine ring skeletal
1580, 1460 C=C / C=N Stretch o
vibrations.
Aryl alkyl ether (methox
1250 C-O-C Stretch ey ( Y)

asymmetric stretch.

Synthesis & Experimental Workflow
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To validate the identity of CAS 1138444-09-3, a robust synthesis route is required. The
following pathway utilizes 3,5-dibromoisonicotinic acid as a commercially available starting
material, employing sequential nucleophilic substitution and cyanation.

Retrosynthetic Logic

o Target: 3-Cyano-5-methoxyisonicotinic acid.

e Disconnection: The nitrile group is introduced via Rosenmund-von Braun cyanation or Pd-
catalyzed cyanation. The methoxy group is introduced via

e Precursor: 3-Bromo-5-methoxyisonicotinic acid.

Synthesis Pathway Diagram

Nucleophilic Aromatic Re(ize -
3,5-Dibromoisonicotinic Substitution Step 1: Methoxylation - 3_8:2;‘32159_22[;& ~ w» Step 2: Cyanation 3-C azﬁ’?s(?gzthox -
Acid (NaOMe, MeOH, Reflux) [ > y (CUCN, DM, 140°C) opniootinic acid

isonicotinic acid

\

Click to download full resolution via product page

Figure 1: Proposed synthetic route from 3,5-dibromoisonicotinic acid to the target compound.

Detailed Experimental Protocol

Step 1: Preparation of 3-Bromo-5-methoxyisonicotinic acid

o Reagents: 3,5-Dibromoisonicotinic acid (1.0 eq), Sodium Methoxide (2.2 eq), Anhydrous
Methanol.

e Procedure:

o Dissolve 3,5-dibromoisonicotinic acid in anhydrous methanol under

o Add NaOMe solution dropwise at 0°C.
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Reflux for 12 hours. Monitor by TLC (Mobile phase: 10% MeOH in DCM).

[e]

Concentrate in vacuo, redissolve in water, and acidify to pH 3 with 1N HCI.

(¢]

[¢]

Precipitate is filtered and dried.[1]

[¢]

Checkpoint: *H NMR should show loss of symmetry (two distinct aromatic singlets).
Step 2: Cyanation to 3-Cyano-5-methoxyisonicotinic acid
e Reagents: Intermediate from Step 1 (1.0 eq), CuCN (1.5 eq), DMF (dry).

e Procedure:

[¢]

Suspend the bromo-intermediate and CuCN in dry DMF.
o Heat to 140°C for 6—8 hours. Caution: Cyanide reagents require specific safety protocols.

o Cool to RT, pour into ethyl acetate/water mixture containing ethylene diamine (to chelate
Cu).

o Separate organic layer.[2] The product may remain in the aqueous phase as the salt;
acidify aqueous layer carefully to pH 3-4 to precipitate the free acid.

o Recrystallize from Ethanol/Water.[3]

Quality Control & Troubleshooting

When analyzing the final product, researchers often encounter specific impurities.
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Impurity / Artifact Identification Method Solution

MS shows M-44 peak (loss of Avoid excessive heating during

Decarboxylated Byproduct
CO2). workup; store at -20°C.

o ) Wash with EDTA solution or
) Green tint in solid; broad NMR ) )
Residual Copper i 10% ammonium hydroxide
ines.
during workup.

] Maintain strictly anhydrous
IR shows amide peaks (1680

Hydrolysis of Nitrile cm™?) instead of CN (2240

cm™i).

conditions during cyanation;
avoid strong acid/base

hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling & Synthesis of
3-Cyano-5-methoxyisonicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1421137/docs#technical-guide-spectroscopic-
profiling-synthesis-of-3-cyano-5-methoxyisonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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